Cas no 2171765-56-1 (2,2-dimethyl-10-(1-methyl-1H-pyrazol-5-yl)-6-oxa-9-azaspiro4.5decane)

• Product Name: 2,2-dimethyl-10-(1-methyl-1H-pyrazol-5-yl)-6-oxa-9-azaspiro4.5decane
• CAS No: 2171765-56-1
• MF: C₁₄H₂₃N₃O
• MW: 249.35192322731
• CID: 5812835
• PubChem ID: 165867685
• Update Time: 2025-06-13

2,2-dimethyl-10-(1-methyl-1H-pyrazol-5-yl)-6-oxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-10-(1-methyl-1H-pyrazol-5-yl)-6-oxa-9-azaspiro4.5decane
• 2,2-dimethyl-10-(1-methyl-1H-pyrazol-5-yl)-6-oxa-9-azaspiro[4.5]decane
• EN300-1638692
• 2171765-56-1

• Inchi： 1S/C14H23N3O/c1-13(2)5-6-14(10-13)12(15-8-9-18-14)11-4-7-16-17(11)3/h4,7,12,15H,5-6,8-10H2,1-3H3
• InChI Key： MRLKWDXDZRMBDI-UHFFFAOYSA-N
• SMILES： O1CCNC(C2=CC=NN2C)C21CCC(C)(C)C2

Computed Properties

• Exact Mass: 249.184112366g/mol
• Monoisotopic Mass: 249.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 39.1Ų

Additional information on 2,2-dimethyl-10-(1-methyl-1H-pyrazol-5-yl)-6-oxa-9-azaspiro4.5decane

Research Briefing on 2,2-dimethyl-10-(1-methyl-1H-pyrazol-5-yl)-6-oxa-9-azaspiro[4.5]decane (CAS: 2171765-56-1)

Recent advancements in chemical biology and medicinal chemistry have highlighted the potential of spirocyclic compounds as versatile scaffolds for drug discovery. Among these, 2,2-dimethyl-10-(1-methyl-1H-pyrazol-5-yl)-6-oxa-9-azaspiro[4.5]decane (CAS: 2171765-56-1) has emerged as a promising candidate due to its unique structural features and pharmacological properties. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound's spirocyclic core, incorporating both oxygen and nitrogen heteroatoms, offers a rigid yet flexible framework that can interact with diverse biological targets. Recent studies have demonstrated its efficacy in modulating key signaling pathways, particularly those involved in neurological disorders and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against specific kinase targets implicated in neurodegenerative diseases.

Synthetic routes to 2,2-dimethyl-10-(1-methyl-1H-pyrazol-5-yl)-6-oxa-9-azaspiro[4.5]decane have been optimized to improve yield and purity. A novel catalytic asymmetric synthesis method, developed by researchers at the University of Tokyo, achieved enantioselective construction of the spirocenter with >95% ee, addressing previous challenges in stereochemical control. This breakthrough, detailed in a recent Angewandte Chemie publication, has significant implications for the production of enantiopure derivatives for biological evaluation.

Pharmacological characterization has revealed interesting structure-activity relationships (SAR) for this compound class. The 1-methyl-1H-pyrazol-5-yl moiety at position 10 appears crucial for target engagement, while modifications to the 2,2-dimethyl group influence metabolic stability. Recent in vivo studies in rodent models have shown favorable pharmacokinetic profiles, with oral bioavailability exceeding 60% and brain penetration sufficient for central nervous system targets.

Emerging applications in oncology have also been reported. A 2024 preclinical study demonstrated that optimized analogs of 2171765-56-1 can disrupt protein-protein interactions in the Wnt/β-catenin pathway, showing promise for colorectal cancer therapy. These findings, presented at the recent AACR annual meeting, suggest potential for further development as targeted cancer therapeutics.

Ongoing research is exploring the compound's utility as a molecular probe for studying spirocycle-protein interactions. Its fluorescence properties, when appropriately derivatized, enable visualization of target engagement in cellular models. This dual functionality as both a therapeutic lead and research tool makes 2171765-56-1 particularly valuable for chemical biology investigations.

In conclusion, 2,2-dimethyl-10-(1-methyl-1H-pyrazol-5-yl)-6-oxa-9-azaspiro[4.5]decane represents a multifaceted compound with significant potential across multiple therapeutic areas. Continued investigation into its mechanism of action and further structural optimization will likely yield important insights for drug discovery. The compound's unique architecture serves as an excellent example of how innovative chemical design can address complex biological challenges.